Cas no 2098155-49-6 ((Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide
• CAS No: 2098155-49-6
• MF: C₉H₁₆F₃N₃O₂
• MW: 255.237452507019
• CID: 5040021
• Update Time: 2025-08-05

(Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanimidamide, N-hydroxy-4-methoxy-4-(trifluoromethyl)-
• (z)-n'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide
• (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide

• Inchi： 1S/C9H16F3N3O2/c1-17-8(9(10,11)12)2-4-15(5-3-8)6-7(13)14-16/h16H,2-6H2,1H3,(H2,13,14)
• InChI Key： ICYBXONGISZALI-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCC(OC)(C(F)(F)F)CC1

Additional information on (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide

Introduction to (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide and CAS No. 2098155-49-6

Compound with the CAS number 2098155-49-6 and the product name (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of this compound features a sophisticated blend of heterocyclic moieties and functional groups, which contribute to its distinct chemical behavior. Specifically, the presence of a piperidine ring substituted with both methoxy and trifluoromethyl groups enhances its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel pharmacological agents that leverage advanced chemical scaffolds to improve therapeutic efficacy. The compound (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide stands out in this context due to its ability to modulate key biological pathways involved in various diseases. Its unique chemical properties make it particularly suitable for applications in areas such as oncology, neurology, and inflammation.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The hydroxy group and acetimidamide moiety contribute to its binding affinity and selectivity towards specific protein targets. This has been demonstrated through preliminary computational studies and experimental assays, which suggest that it may interact with enzymes and receptors relevant to human health.

The synthesis of (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has further facilitated the characterization of this compound.

Recent research has highlighted the importance of structural diversity in drug discovery programs. The compound's unique scaffold provides a rich foundation for medicinal chemists to explore analogues with enhanced properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

The potential therapeutic applications of (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide are vast. For instance, its ability to inhibit key enzymes involved in cancer cell proliferation has been observed in vitro. Additionally, preliminary data suggest that it may exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the compound's promise as a therapeutic agent.

In conclusion, the compound (Z)-N'-hydroxy-2-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)acetimidamide represents a significant advancement in pharmaceutical research. Its unique chemical structure and functional properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.